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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754

An In-depth Technical Guide on the Physical and Chemical Properties of Trisodium
Orthoborate

Introduction

Trisodium orthoborate (NasBO:s) is an inorganic compound, the trisodium salt of orthoboric
acid.[1] It is a source of the orthoborate anion ([BOs]37).[2] This technical guide provides a
comprehensive overview of the physical and chemical properties of trisodium orthoborate,
intended for researchers, scientists, and professionals in drug development. The guide details
guantitative data, experimental methodologies for its characterization, and visual
representations of its chemical behavior and structure.

Physical Properties

Trisodium orthoborate is a solid crystalline powder.[3] A summary of its key physical
properties is presented in the table below.
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Property Value Units Citations
Molecular Formula BNasOs [21[41[5]
Molecular Weight 127.78 g/mol [1][6]
Melting Point 75 °C [1][6]
Boiling Point 320 °C [1][6]
Density 1.73 g/cm3 [1][6]
Appearance White solid crystalline 3]

powder

Chemical Properties

Trisodium orthoborate exhibits chemical properties characteristic of a salt derived from a
weak acid and a strong base.

Structure: The orthoborate anion ([BOs]3~) has a trigonal planar geometry, a result of the sp?
hybridization of the boron atom.[2] This creates three equivalent boron-oxygen bonds.[2] The
orthoborate anion is isoelectronic with the carbonate anion ([COs]?7).[2]

Reactivity and Stability: Trisodium orthoborate is stable under normal storage conditions.[3] It
can react violently with strong oxidizing agents.[7] Reaction with strong reducing agents, such
as metal hydrides or alkali metals, can generate hydrogen gas, creating a potential explosion
hazard.[8][9]

Hydrolysis: When dissolved in water, the orthoborate anion undergoes partial hydrolysis to form
sodium metaborate ([BOz2]~) and hydroxide ions (OH™), resulting in an alkaline solution.[1][2]
The equilibrium for this reaction is as follows:

[BOs]*~ + H20 = [BO2]~ + 20H[1]

The stability of trisodium orthoborate in aqueous solutions is pH-dependent.[2] Below a pH of
9.14, orthoboric acid (H3BOs3) is the predominant species.[2]
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Thermal Decomposition: The thermal decomposition pathway of borates can be complex. For
instance, a related compound, Nas[B304(OH)4], has been shown to decompose at 155 °C into
Nas[B3Os(OH)z] in equilibrium with its vapor.[10][11][12]

Experimental Protocols
Synthesis of Trisodium Orthoborate

A common method for the synthesis of trisodium orthoborate involves the high-temperature
reaction of sodium carbonate (Na2COs3) with either sodium metaborate (NaBO:z) or boric oxide
(B20s).[1][2][6]

Reactants: Sodium carbonate and sodium metaborate (or boric oxide).[1][2]
» Reaction Conditions: The reactants are heated to a temperature range of 600 to 850°C.[1][2]
e Reaction Equation: NaBO:z + Na2COs — NasBOs + COz[1][2]

 Purification: Obtaining the compound in a pure form from melts can be challenging.[1][6]
Post-synthesis purification can be achieved through recrystallization in ethanol-water
mixtures to minimize impurities.[2]

Single Crystal Growth of a Related Borate

Single crystals of a related compound, trisodium scandium bis(orthoborate) (NasSc(BOs)z2),
have been synthesized, providing a potential methodology for obtaining crystalline trisodium
orthoborate.[13]

e Melt Composition: A mixture of Na2COs, Sc20s3, and B20s3 (in a 10:1:10 ratio) is used.[13]

o Heating and Cooling: The mixture is heated in a platinum crucible to 1373 K and held for
several hours. The resulting transparent melt is then slowly cooled to 1223 K at a rate of 3
K/h.[13]

o Crystal Formation: Colorless, block-shaped crystals are obtained upon further cooling to
room temperature.[13]

Characterization Techniques
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o Purity Assessment: The purity of synthesized trisodium orthoborate can be confirmed
using 1B NMR spectroscopy, with B(OH)s or B(OH)4~ peaks as references, and elemental
analysis.[2]

o Density Measurement: Density can be determined using instruments such as an Anton Paar
densimeter.[2]

o Water Content: Karl Fischer titration is a suitable method for quantifying residual water
content, which can affect reactivity.[2]

e Spectroscopic Analysis: Spectroscopic methods like Raman or Fourier-transform infrared
(FTIR) spectroscopy can be employed to track speciation changes in solution.[2]

Visualizations
Sodium Metaborate Trisodium Orthoborate
(NaBO2) (NasBO:s)
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Caption: Synthesis of Trisodium Orthoborate.
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Caption: Hydrolysis of Trisodium Orthoborate in Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://www.benchchem.com/product/b1143754?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143754?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Trisodium orthoborate - Wikipedia [en.wikipedia.org]

. Trisodium Orthoborate|Research Chemical [benchchem.com]
. pccarx.com [pccarx.com]

. lookchem.com [lookchem.com]

. Page loading... [guidechem.com]

. Trisodium orthoborate [dI1.en-us.nina.az]

. sigmaaldrich.com [sigmaaldrich.com]

. sds.riotinto.com [sds.riotinto.com]

°
(] [e0] ~ (o)) )] EaN w N -

. labelsds.com [labelsds.com]
e 10. pubs.acs.org [pubs.acs.org]

e 11. Iltem - Synthesis, Characterization, and Crystal Structure of a New Trisodium Triborate,
Na3[B304(OH)4] - American Chemical Society - Figshare [acs.figshare.com]

e 12. researchgate.net [researchgate.net]
e 13. Trisodium scandium bis(orthoborate) - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [physical and chemical properties of trisodium
orthoborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143754#physical-and-chemical-properties-of-
trisodium-orthoborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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